Cas no 1040634-60-3 (6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol)

• Product Name: 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol
• CAS No: 1040634-60-3
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5383663
• Update Time: 2025-07-16

6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(3-methoxyphenyl)-2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl]-1H-pyrimidin-4-one
• 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol

• Inchi： 1S/C22H19N3O3S/c1-14-19(23-21(28-14)15-7-4-3-5-8-15)13-29-22-24-18(12-20(26)25-22)16-9-6-10-17(11-16)27-2/h3-12H,13H2,1-2H3,(H,24,25,26)
• InChI Key： VWOXQPYIJVZJHP-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(C)OC(C3=CC=CC=C3)=N2)NC(C2=CC=CC(OC)=C2)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol

Recent Advances in the Study of 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol (CAS: 1040634-60-3)

In recent years, the compound 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol (CAS: 1040634-60-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements have not only reduced the cost of synthesis but also minimized the environmental impact, aligning with the principles of green chemistry.

From a biological perspective, this compound has demonstrated notable activity in targeting specific enzymatic pathways. Recent in vitro studies have revealed its inhibitory effects on key enzymes involved in inflammatory and oncogenic processes. For instance, the molecule has shown potent inhibition of cyclooxygenase-2 (COX-2) and certain kinases, suggesting its potential as a dual-action therapeutic agent. These findings are particularly relevant for the development of novel anti-inflammatory and anti-cancer drugs.

In addition to its enzymatic inhibition, 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol has also been investigated for its pharmacokinetic properties. Recent pharmacokinetic studies have highlighted its favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. These properties make it a promising candidate for further drug development, although additional studies are needed to assess its metabolic stability and potential toxicity.

One of the most exciting developments in the research of this compound is its potential application in personalized medicine. Preliminary studies have indicated that the molecule may exhibit selective activity in patients with specific genetic mutations, opening new avenues for targeted therapy. This aligns with the growing trend in precision medicine, where treatments are tailored to individual genetic profiles.

Despite these promising findings, challenges remain in the clinical translation of 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol. Issues such as formulation stability, scalability of synthesis, and long-term safety need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, the compound 6-(3-methoxyphenyl)-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}pyrimidin-4-ol (CAS: 1040634-60-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural and biological properties offer multiple therapeutic opportunities, particularly in the fields of inflammation and oncology. Continued research and development efforts will be essential to fully realize its potential and translate these findings into clinically viable treatments.